Cas no 75279-58-2 (2,4,5-Trimethylphenylacetonitrile)
75279-58-2 structure
Product Name:2,4,5-Trimethylphenylacetonitrile
CAS No:75279-58-2
MF:C11H13N
MW:159.227622747421
MDL:MFCD00060692
CID:578048
PubChem ID:144727
Update Time:2025-09-27
2,4,5-Trimethylphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4,5-trimethylphenyl)acetonitrile
- 2,4,5-TriMethylphenylacetonitrile
- 2,4,5-Trimethyl-benzyl-cyanid
- 2,4,5-Trimethylphenyl-acetonitril
- 75279-58-2
- CS-0280352
- FT-0682188
- 2,4,5-trimethyl-benzyl cyanide
- (2,4,5-trimethylphenyl)acetonitrile
- MFCD00060692
- EN300-1844610
- SCHEMBL5489918
- DTXSID50226253
- AKOS006344188
- DB-019819
- 2,4,5-Trimethylphenylacetonitrile
-
- MDL： MFCD00060692
- Inchi： 1S/C11H13N/c1-8-6-10(3)11(4-5-12)7-9(8)2/h6-7H,4H2,1-3H3
- InChI Key： MSZOPWWSWGLPST-UHFFFAOYSA-N
- SMILES： N#CCC1C=C(C)C(C)=CC=1C
Computed Properties
- Exact Mass: 159.10500
- Monoisotopic Mass: 159.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 2.7
Experimental Properties
- Density: 0.968
- Melting Point: 29-31°C
- Boiling Point: 95°C 1mm
- Flash Point: 132.4°C
- Refractive Index: 1.522
- PSA: 23.79000
- LogP: 2.67788
2,4,5-Trimethylphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4,5-Trimethylphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116479-100g |
2-(2,4,5-Trimethylphenyl)acetonitrile |
75279-58-2 | 95% | 100g |
$564.00 | 2023-09-01 | |
| Fluorochem | 174900-50g |
2,4,5-Trimethylphenylacetonitrile; 99% |
75279-58-2 | 50g |
￡467.00 | 2022-02-28 | ||
| Fluorochem | 174900-10g |
2,4,5-Trimethylphenylacetonitrile; 99% |
75279-58-2 | 10g |
￡117.00 | 2022-02-28 | ||
| TRC | T898830-500mg |
2,4,5-Trimethylphenylacetonitrile |
75279-58-2 | 500mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T898830-1g |
2,4,5-Trimethylphenylacetonitrile |
75279-58-2 | 1g |
$ 70.00 | 2022-06-02 | ||
| TRC | T898830-5g |
2,4,5-Trimethylphenylacetonitrile |
75279-58-2 | 5g |
$ 230.00 | 2022-06-02 | ||
| abcr | AB149676-10 g |
2,4,5-Trimethylphenylacetonitrile; 99% |
75279-58-2 | 10g |
€231.80 | 2023-05-09 | ||
| abcr | AB149676-50 g |
2,4,5-Trimethylphenylacetonitrile; 99% |
75279-58-2 | 50g |
€760.50 | 2023-05-09 | ||
| Enamine | EN300-1844610-0.05g |
2-(2,4,5-trimethylphenyl)acetonitrile |
75279-58-2 | 0.05g |
$612.0 | 2023-09-19 | ||
| Enamine | EN300-1844610-0.1g |
2-(2,4,5-trimethylphenyl)acetonitrile |
75279-58-2 | 0.1g |
$640.0 | 2023-09-19 |
2,4,5-Trimethylphenylacetonitrile Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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